Cas no 800366-72-7 (Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester)
![Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/800366-72-7x500.png)
800366-72-7 structure
Product name:Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester
CAS No:800366-72-7
MF:C13H13NO2
MW:215.247823476791
CID:1799315
Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester
- Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propen-1-yl]-, methyl ester
-
- Inchi: 1S/C13H13NO2/c1-9(8-14)10(2)11-4-6-12(7-5-11)13(15)16-3/h4-7H,1-3H3/b10-9-
- InChI Key: RLTQMORLVUUSBT-KTKRTIGZSA-N
- SMILES: C(OC)(=O)C1=CC=C(/C(/C)=C(\C#N)/C)C=C1
Experimental Properties
- Density: 1.087±0.06 g/cm3(Predicted)
- Melting Point: 91.8-92.4 °C
- Boiling Point: 343.9±25.0 °C(Predicted)
Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester Related Literature
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Naoki Morimoto,Kumika Morioku,Hideyuki Suzuki,Yumi Nakai Chem. Commun., 2017,53, 7226-7229
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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